Phenyl nicotinate
Phenyl nicotinate
Phenyl nicotinate is a biochemical.
Brand Name:
Vulcanchem
CAS No.:
3468-53-9
VCID:
VC0539493
InChI:
InChI=1S/C12H9NO2/c14-12(10-5-4-8-13-9-10)15-11-6-2-1-3-7-11/h1-9H
SMILES:
C1=CC=C(C=C1)OC(=O)C2=CN=CC=C2
Molecular Formula:
C12H9NO2
Molecular Weight:
199.2 g/mol
Phenyl nicotinate
CAS No.: 3468-53-9
Inhibitors
VCID: VC0539493
Molecular Formula: C12H9NO2
Molecular Weight: 199.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 3468-53-9 |
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Product Name | Phenyl nicotinate |
Molecular Formula | C12H9NO2 |
Molecular Weight | 199.2 g/mol |
IUPAC Name | phenyl pyridine-3-carboxylate |
Standard InChI | InChI=1S/C12H9NO2/c14-12(10-5-4-8-13-9-10)15-11-6-2-1-3-7-11/h1-9H |
Standard InChIKey | QEJPOSAIULNDLU-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)OC(=O)C2=CN=CC=C2 |
Canonical SMILES | C1=CC=C(C=C1)OC(=O)C2=CN=CC=C2 |
Appearance | Solid powder |
Description | Phenyl nicotinate is a biochemical. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Phenyl nicotinate; NSC 75878; NSC-75878; NSC75878 |
Reference | 1: Uchimura T, Kato M, Shiokawa R, Nabuchi Y, Saito K, Kinoshita H. Estimation of serum protein binding of compounds metabolized in serum using matrix inhibition. Biopharm Drug Dispos. 2008 Jul;29(5):308-10. doi: 10.1002/bdd.610. PubMed PMID: 18496881. 2: Durrer A, Walther B, Racciatti A, Boss G, Testa B. Structure-metabolism relationships in the hydrolysis of nicotinate esters by rat liver and brain subcellular fractions. Pharm Res. 1991 Jul;8(7):832-9. PubMed PMID: 1924134. |
PubChem Compound | 77018 |
Last Modified | Nov 11 2021 |
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